Inhibiting CO formation by adjusting surface composition in PtAu alloys for methanol electrooxidation†

Chemical Communications Pub Date: 2011-06-20 DOI: 10.1039/C1CC12561C

Abstract

CO poisoning during methanol electrooxidation was investigated on PtAu alloys with different surface compositions. Results show that the CO formation can be reduced gradually with increasing surface Au fractions in PtAu alloys and CO poisoning can be almost eliminated by adjusting to a proper surface Au fraction.

Graphical abstract: Inhibiting CO formation by adjusting surface composition in PtAu alloys for methanol electrooxidation
Inhibiting CO formation by adjusting surface composition in PtAu alloys for methanol electrooxidation†
Recommended Literature